Cas no 67008-01-9 (ammonium barbiturate)

• Product Name: ammonium barbiturate
• CAS No: 67008-01-9
• MF: C₄H₁₀N₄O₃
• MW: 162.147200107574
• CID: 965159
• Update Time: 2023-11-19

ammonium barbiturate Chemical and Physical Properties

Names and Identifiers

• ammonium barbiturate
• diazanium,6-oxo-5H-pyrimidine-2,4-diolate
• diammonium 6-oxo-5,6-dihydropyrimidine-2,4-diolate
• 4,6-Dihydroxypyrimidin-2(5H)-one--ammonia (1/2)
• CID 138401128

• Inchi： 1S/C4H4N2O3.2H3N/c7-2-1-3(8)6-4(9)5-2;;/h1H2,(H2,5,6,7,8,9);2*1H3
• InChI Key： XNDLCVVPLCWBGH-UHFFFAOYSA-N
• SMILES： O=C1CC(NC(N1)=O)=O.N.N

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 168
• Topological Polar Surface Area: 77.3